Cas no 19853-09-9 (2-Phenylbenzyl bromide)

• Product Name: 2-Phenylbenzyl bromide
• CAS No: 19853-09-9
• MF: C₁₃H₁₁Br
• MW: 247.130442857742
• MDL: MFCD00075454
• CID: 234734
• PubChem ID: 263365
• Update Time: 2025-10-31

2-Phenylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2-(bromomethyl)-
• 1-(bromomethyl)-2-phenylbenzene
• 2-PHENYL BENZYL BROMIDE
• 2-biphenylmethyl bromide
• 2-bromomethylbiphenyl
• o-phenylbenzyl bromide
• 2-(BROMOMETHYL)BIPHENYL
• 2-(BroMoMethyl)-1,1'-biphenyl
• 2-PHENYLBENZYL BROMIDE
• 2-Phenylbenzyl broMide 97%
• 2-phenylbenzylbromide
• 1,1'-Biphenyl, 2-(bromomethyl)-
• bromomethylbiphenyl
• bromomethyl biphenyl
• NSC97772
• (bromomethyl) biphenyl
• 2-phenyl-benzyl bromide
• 2-(Bromomethyl)-biphenyl
• biphenyl-2-ylmethyl bromide
• 1-bromomethyl-2-phenylbenzene
• 2-Bromomethyl-1,1
• SCHEMBL471
• 19853-09-9
• DTXSID70294737
• 2-Bromomethyl-1,1'-biphenyl
• EN300-1870337
• 2-Phenylbenzyl bromide, 97%
• SEXZHJJUKFXNDY-UHFFFAOYSA-N
• NSC-97772
• CS-W003996
• AS-44164
• (2-Phenyl)-phenylmethyl bromide
• AKOS015889176
• MFCD00075454
• 6-Fluoro-2-(2'-fluoro[1,1'-biphenyl]-4-yl)-3-methyl-4-quinolinecarboxylic Acid Sodium; Biphenquinate Sodium; DuP 785; NSC 368390
• 2-Phenylbenzyl bromide

• MDL： MFCD00075454
• Inchi： 1S/C13H11Br/c14-10-12-8-4-5-9-13(12)11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： SEXZHJJUKFXNDY-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 246.00400
• Monoisotopic Mass: 246.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.353 g/mL at 25 °C(lit.)
• Boiling Point: 120-125 °C/0.1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.6280(lit.)
• PSA: 0.00000
• LogP: 4.24850
• Solubility: Not determined

2-Phenylbenzyl bromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S28; S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Phenylbenzyl bromide

Recent Advances in the Application of 2-Phenylbenzyl bromide (CAS: 19853-09-9) in Chemical Biology and Pharmaceutical Research

2-Phenylbenzyl bromide (CAS: 19853-09-9) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its benzyl bromide functional group attached to a biphenyl scaffold, serves as a valuable intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, chemical probes development, and material science, highlighting its broad applicability.

One of the key areas of research involving 2-Phenylbenzyl bromide is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modify the biphenyl core with various substituents allows for the fine-tuning of inhibitory activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Phenylbenzyl bromide exhibited potent inhibitory effects against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study reported IC50 values in the nanomolar range, suggesting high therapeutic potential.

In addition to its applications in kinase inhibition, 2-Phenylbenzyl bromide has been utilized in the development of chemical probes for studying protein-protein interactions (PPIs). PPIs are challenging targets due to their large and often flat interaction surfaces. Researchers have employed 2-Phenylbenzyl bromide as a scaffold to design covalent inhibitors that can selectively bind to cysteine residues near PPI interfaces. A recent publication in ACS Chemical Biology detailed the use of this compound to develop a probe that selectively targets the BCL-2 family of proteins, which are key regulators of apoptosis. The probe demonstrated high selectivity and enabled the visualization of BCL-2 interactions in live cells.

Another emerging application of 2-Phenylbenzyl bromide is in the field of polymer chemistry, where it serves as a initiator for controlled radical polymerization. Its stability and reactivity make it suitable for creating well-defined polymeric materials with tailored properties. A 2022 study in Macromolecules reported the successful use of 2-Phenylbenzyl bromide in atom transfer radical polymerization (ATRP) to synthesize block copolymers with potential applications in drug delivery systems. The study highlighted the compound's ability to initiate polymerization under mild conditions, yielding polymers with low polydispersity indices.

Despite its promising applications, challenges remain in the handling and storage of 2-Phenylbenzyl bromide due to its sensitivity to moisture and light. Recent advancements in formulation techniques, such as encapsulation in cyclodextrins or the use of stabilizers, have improved its stability and shelf-life. These developments are critical for ensuring the reproducibility of research findings and facilitating the transition from laboratory-scale experiments to industrial applications.

In conclusion, 2-Phenylbenzyl bromide (CAS: 19853-09-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent advancements in its applications, underscores its importance in drug discovery and material science. Future research is expected to further explore its potential, particularly in the development of targeted therapies and advanced polymeric materials.